Cas no 2171705-65-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid
• CAS No: 2171705-65-8
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6172276
• PubChem ID: 165538193
• Update Time: 2025-06-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylbut-3-yn-2-yl)carbamoyl]butanoic acid
• EN300-1514063
• 2171705-65-8

• Inchi： 1S/C25H26N2O5/c1-4-25(2,3)27-23(30)21(13-14-22(28)29)26-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h1,5-12,20-21H,13-15H2,2-3H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： FLMWMLWKTJMEJU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C#C)(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic Acid (CAS No. 2171705-65-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid, identified by its CAS number 2171705-65-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl moiety and a 2-methylbut-3-yn-2-yl substituent, both of which contribute to its unique chemical properties and potential biological activities.

The structural composition of this compound is highly reminiscent of advanced synthetic intermediates used in the development of novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is widely employed in peptide synthesis and protection strategies due to its stability and ease of removal under mild acidic conditions. This feature makes the compound a valuable building block for constructing more complex peptidomimetics and drug candidates.

The other prominent feature is the 2-methylbut-3-yn-2-yl group, which introduces a terminal alkyne functionality into the molecule. Alkynes have been extensively studied for their utility in various chemical transformations, including cross-coupling reactions such as Sonogashira coupling, which can be leveraged to extend the molecular framework and introduce additional functional groups. This dual functionality makes the compound a versatile precursor for designing molecules with tailored properties.

In recent years, there has been a surge in research focused on developing novel carbamoyl derivatives with potential therapeutic applications. The carbamoyl group in this compound not only contributes to its structural complexity but also opens up possibilities for further derivatization, enabling the exploration of diverse biological activities. For instance, carbamoylated compounds have been investigated for their roles in enzyme inhibition, receptor binding, and as intermediates in the synthesis of heterocyclic scaffolds.

The pharmacological relevance of this compound is further underscored by its structural similarity to known bioactive molecules. The fluorenylmethoxycarbonyl moiety, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates. Additionally, the alkyne substituent can serve as a handle for further chemical modifications, allowing researchers to fine-tune the physicochemical properties of the final product.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists can identify potential binding pockets and interaction sites within biological targets, thereby guiding the design of more effective drug candidates. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid make it an attractive candidate for such studies.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over the past few decades. The ability to construct complex molecules with high precision and yield has opened up new avenues for drug discovery and development. Researchers are increasingly employing multi-step synthetic strategies that involve advanced catalytic systems and transition-metal-mediated reactions to access novel molecular architectures.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylbut-3-yn-2-yl)carbamoylbutanoic acid (CAS No. 2171705-65-8) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its resemblance to known bioactive molecules make it a valuable tool for exploring new therapeutic strategies. As research in this field continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation drugs.